Cas no 2387601-08-1 (Spiro[2.4]heptan-6-amine;hydrochloride)

• Product Name: Spiro[2.4]heptan-6-amine;hydrochloride
• CAS No: 2387601-08-1
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD32220021
• CID: 5684829
• PubChem ID: 145884630
• Update Time: 2026-03-11

Spiro[2.4]heptan-6-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2387601-08-1
• Spiro[2.4]heptan-6-amine hydrochloride
• MFCD32220021
• Spiro[2.4]heptan-5-amine HCl
• AKOS040768252
• spiro[2.4]heptan-6-amine;hydrochloride
• Z4102471449
• EN300-7472579
• Spiro[2.4]heptan-5-amine hydrochloride
• BS-43459
• CS-0309570
• D84821
• spiro[2.4]heptan-6-amine
• SY321787
• Spiro[2.4]heptan-5-amine, hydrochloride (1:1)
• 5-Aminospiro[2.4]heptane Hydrochloride
• Spiro[2.4]heptan-6-amine;hydrochloride

• MDL： MFCD32220021
• Inchi： 1S/C7H13N.ClH/c8-6-1-2-7(5-6)3-4-7;/h6H,1-5,8H2;1H
• InChI Key： MMNZKPBRBMFPBC-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC2(C1)CC2

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Spiro[2.4]heptan-6-amine;hydrochloride

Exploring the Unique Properties and Applications of Spiro[2.4]heptan-6-amine;hydrochloride (CAS No. 2387601-08-1)

In the realm of organic chemistry, Spiro[2.4]heptan-6-amine;hydrochloride (CAS No. 2387601-08-1) stands out as a fascinating compound with a distinctive spirocyclic structure. This molecule, characterized by its bridged bicyclic framework, has garnered significant attention from researchers and pharmaceutical developers due to its potential in drug discovery and material science. The hydrochloride salt form of this amine enhances its stability and solubility, making it a versatile intermediate in synthetic chemistry.

The spiro[2.4]heptane core of this compound is a rare scaffold in organic synthesis, offering unique steric and electronic properties. These features are particularly valuable in the design of bioactive molecules, as they can influence binding affinity and metabolic stability. Recent studies have highlighted the role of spirocyclic amines in modulating G-protein-coupled receptors (GPCRs), a key target class in modern drug development. This has led to a surge in searches for "spirocyclic amine applications" and "GPCR-targeted drug design," reflecting growing industry interest.

From a synthetic perspective, Spiro[2.4]heptan-6-amine;hydrochloride presents intriguing challenges and opportunities. Its compact, three-dimensional structure differs markedly from flat aromatic systems, addressing the pharmaceutical industry's need for 3D-rich scaffolds—a hot topic in "escape from flatland" discussions. The compound's amine functionality allows for diverse derivatization, enabling the creation of libraries for high-throughput screening programs. This aligns with current trends in "fragment-based drug discovery" and "lead optimization strategies."

The physicochemical properties of 2387601-08-1 make it particularly interesting for central nervous system (CNS) drug development. Its low molecular weight and balanced lipophilicity suggest potential blood-brain barrier permeability, a crucial factor in addressing neurological disorders. This connection has sparked numerous queries about "spiro compounds in neurology" and "BBB-penetrating molecules." Additionally, the rigidity of the spiro system may contribute to reducing off-target effects, a persistent challenge in medicinal chemistry.

Beyond pharmaceuticals, Spiro[2.4]heptan-6-amine;hydrochloride shows promise in materials science. The strain inherent in its small-ring spiro structure could impart unique properties to polymers or catalysts. Researchers exploring "strained molecules in materials" or "energy storage applications" may find this compound particularly intriguing. The protonated amine in its hydrochloride form also offers interesting possibilities for ionic interactions in supramolecular chemistry.

Quality control and characterization of CAS No. 2387601-08-1 require sophisticated analytical techniques. The compound's chiral center (if present) and conformational rigidity demand careful analysis using NMR spectroscopy, X-ray crystallography, and chiral HPLC. These aspects resonate with frequent searches about "spiro compound characterization" and "stereochemical analysis methods." Proper identification is crucial, as even minor impurities can significantly impact biological activity—a concern reflected in queries about "pharmaceutical intermediate purity standards."

As research into spirocyclic compounds continues to expand, Spiro[2.4]heptan-6-amine;hydrochloride represents an important building block for innovation. Its unique architecture bridges several current scientific interests, from 3D fragment libraries to conformationally restricted pharmacophores. The compound's versatility ensures it will remain relevant as new applications emerge in both life sciences and materials development, making it a subject of ongoing investigation and discussion in scientific circles worldwide.